![molecular formula C22H25ClN4O B2397824 5-(1-adamantyl)-N-[(E)-1-(4-chlorophenyl)ethylideneamino]-1H-pyrazole-3-carboxamide CAS No. 1285560-19-1](/img/structure/B2397824.png)
5-(1-adamantyl)-N-[(E)-1-(4-chlorophenyl)ethylideneamino]-1H-pyrazole-3-carboxamide
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Description
5-(1-adamantyl)-N-[(E)-1-(4-chlorophenyl)ethylideneamino]-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C22H25ClN4O and its molecular weight is 396.92. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Molecular Modeling
5-(1-Adamantyl)-N-[(E)-1-(4-chlorophenyl)ethylideneamino]-1H-pyrazole-3-carboxamide and its derivatives are synthesized to evaluate their affinity at CB1 and CB2 receptors. Compounds featuring adamantane-based amines demonstrated significant receptor affinity and selectivity, showcasing potential as CB2 receptor antagonists/inverse agonists. Molecular modeling and SAR studies highlight the interactions related to the pyrazolo[1,5-a]naphthyridine scaffold as CB2 inverse agonists, providing insights into the design of selective receptor modulators (Dore et al., 2016).
Antimicrobial and Anti-inflammatory Activities
Research into adamantyl-substituted compounds, including this compound derivatives, has shown promising antimicrobial and anti-inflammatory properties. These compounds have been evaluated against a range of Gram-positive and Gram-negative bacteria, displaying good to moderate activities. Moreover, certain derivatives exhibit dose-dependent anti-inflammatory activities, suggesting their potential in therapeutic applications (Al-Omar et al., 2010).
Antiviral Activities
Adamantane-containing heterocycles, including pyrazole derivatives, have been explored for their antiviral properties. These compounds are tested against various viruses, showing potential in antiviral therapy. The research emphasizes the versatility of adamantane-substituted heterocycles in developing new antiviral agents (Makarova et al., 2004).
Cancer Cell Growth Inhibition and Angiogenesis
Studies on adamantyl-substituted retinoid-derived molecules, such as those related to this compound, have revealed their potential in inhibiting cancer cell growth and angiogenesis. These compounds induce apoptosis and bind to nuclear receptors, displaying promising anticancer activities. Modification of their carboxylate groups impacts their apoptotic, proliferative, and protein-tyrosine phosphatase activities, offering insights into the development of novel cancer therapies (Dawson et al., 2007).
properties
IUPAC Name |
5-(1-adamantyl)-N-[(E)-1-(4-chlorophenyl)ethylideneamino]-1H-pyrazole-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25ClN4O/c1-13(17-2-4-18(23)5-3-17)24-27-21(28)19-9-20(26-25-19)22-10-14-6-15(11-22)8-16(7-14)12-22/h2-5,9,14-16H,6-8,10-12H2,1H3,(H,25,26)(H,27,28)/b24-13+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAMQTCXSDSFQGJ-ZMOGYAJESA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)C1=NNC(=C1)C23CC4CC(C2)CC(C4)C3)C5=CC=C(C=C5)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC(=O)C1=NNC(=C1)C23CC4CC(C2)CC(C4)C3)/C5=CC=C(C=C5)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25ClN4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.